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Compound Focus: Succinonitrile-d4

Get Quote

Succinonitrile-d4 (CAS 23923-29-7) is a deuterium-labeled analog of succinonitrile, where the four

hydrogen atoms are replaced with deuterium. This isotopic substitution makes it valuable for spectroscopic

studies and tracing molecular interactions in research [1] [2].

Property

Description

CAS Number

Linear Molecular Formula

Average Molecular Weight

Melting Point

Physical Form

Primary Use

23923-29-7 [1] [2]

NCCD2CD2CN [1]

84.11 g/mol [1]

49-56 °C [2]

Crystalline solid [2]

Research & Development [2]

Key Research Application: Solid-State Electrolytes

The most prominent and well-documented research application for succinonitrile (SN) is in the development

of solid-state lithium metal batteries (LMBs). While most studies use the standard compound,
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Succinonitrile-d4 would be employed in similar contexts where isotopic labeling is required to gain deeper

mechanistic insights [3] [4] [5].

Succinonitrile functions as a key component in solid polymer electrolytes (SPEs) or plastic crystal
electrolytes due to its high ability to dissolve lithium salts and conduct Li+ ions through its molecular
isomerism [3] [5]. The experimental focus is on stabilizing the interface between the succinonitrile-based
electrolyte and the lithium metal anode to prevent corrosion from its cyanide groups and to suppress the

growth of lithium dendrites [3].

The diagram below illustrates a key experimental strategy to address the challenge of interface stability in

these batteries.
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Key Challenge

Click to download full resolution via product page

Experimental Performance in Battery Cells

Research demonstrates that stabilizing the SN/Li anode interface leads to significant performance
improvements in solid-state batteries. The table below summarizes key electrochemical data from recent

studies.
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Electrolyte System / Cell Key Electrochemical Properties & Citation
Configuration Performance

| SN-based electrolyte with conformation inversion strategy (using PAMPSLi brushes) in Li|LiFePOa4
battery. | Discharge capacity: 115.0 mAh g™ after 1,500 cycles at 3C. Excellent long-term cycling
stability. | [3] | | Composite Solid Electrolyte (pSCN/LLZTO) via SN polymerization on garnet surface.
LilLNMO battery. | Capacity retention: 88.59% over 200 cycles at 1C. Li* transference number: 0.89.
TIonic conductivity: 3.54 x 107> S cm™* at 30°C. | [4] | | Mixed organic/ionic liquid electrolyte (MOILE)
with 5 wt% SN additive. | Ionic conductivity: Increased from ~14 to ~26 mS-cm™~! at room temperature.
Capacity retention: LiCoO2 cathode with SN showed only 14% capacity loss vs. 39% without SN at 50th
cycle. | [5] |

Procurement Information

Succinonitrile-d4 is a specialty chemical offered by various suppliers for research purposes. One supplier

lists a 5 mg sample with a purity of 95.00% at a price of $497.95 [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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